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Compound of Interest

Compound Name: 1-Pentan-d11-ol

Cat. No.: B105285 Get Quote

This technical guide provides a comprehensive overview of the safety data for 1-Pentan-d11-
ol, intended for researchers, scientists, and professionals in drug development. The document

summarizes key safety information, physical and chemical properties, and toxicological data. It

also includes a detailed experimental protocol for a critical safety assessment and visual

diagrams of relevant biological and safety-related workflows.

Section 1: Chemical Identification and Properties
1-Pentan-d11-ol is a deuterated form of 1-pentanol where 11 hydrogen atoms have been

replaced by deuterium. This isotopic labeling is useful in various research applications,

including metabolic studies and as an internal standard in analytical chemistry.

Synonyms: Pentyl-d11 alcohol, N-PENTYL-D11 ALCOHOL, N-PENTANOL (D11)[1] CAS

Number: 126840-22-0[1] Chemical Formula: CD₃(CD₂)₄OH[1] Molecular Weight: 99.22 g/mol

Physical and Chemical Properties
The physical and chemical properties of 1-Pentan-d11-ol are summarized in the table below.

Data for the non-deuterated analogue, 1-pentanol, is also included for comparison, as the

deuteration has a minor effect on most of these properties.
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Property 1-Pentan-d11-ol
1-Pentanol (for
comparison)

Appearance Colorless liquid Colorless liquid[2][3]

Odor Characteristic, Stench[2] Pleasant, sweet odor[4]

Melting Point -78 °C (lit.) -79 °C to -78 °C[4][5]

Boiling Point 136-138 °C (lit.) 137-139 °C[5]

Density 0.911 g/mL at 25 °C
0.811 - 0.815 g/cm³ at 20 °C[2]

[4]

Flash Point
49.00 °C (120.2 °F) - closed

cup
37.8 °C to 49 °C[4][6]

Autoignition Temperature Not available 300 °C (572 °F)[4]

Water Solubility Not available 22 - 27 g/L at 20-22 °C[6]

Vapor Pressure Not available 2.6 hPa (mbar) at 20 °C[2]

Vapor Density Not available 3.0 - 3.04 (Air = 1)[2][4]

Refractive Index n20/D 1.409 (lit.) Not available

Isotopic Purity 98 atom % D Not applicable

Section 2: Hazard Identification and Classification
1-Pentan-d11-ol is classified as a hazardous chemical according to the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). The hazard classifications, signal

word, pictograms, and statements are summarized below.

GHS Classification
Signal Word: Danger

Hazard Pictograms:

Flame (Flammable liquids)
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Corrosion (Serious eye damage)

Exclamation Mark (Acute toxicity, Skin irritation, Specific target organ toxicity)

Hazard Statements:

H226: Flammable liquid and vapour.

H315: Causes skin irritation.

H318: Causes serious eye damage.

H332: Harmful if inhaled.

H335: May cause respiratory irritation.

Precautionary Statements:

P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.

No smoking.

P233: Keep container tightly closed.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated

clothing. Rinse skin with water/shower.

P304 + P340 + P312: IF INHALED: Remove person to fresh air and keep comfortable for

breathing. Call a POISON CENTER/doctor if you feel unwell.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.

GHS Hazard Communication Workflow
The following diagram illustrates the general workflow for classifying and communicating

chemical hazards under the GHS framework.
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Hazard Classification

Hazard Communication

Gather Chemical Data
(Physical, Health, Environmental)

Identify Hazard Classes
(e.g., Flammable Liquid, Acute Toxicity)

Assign Hazard Categories
(Based on severity, e.g., Category 3)

Select Label Elements
(Pictograms, Signal Word, Statements)

Generate GHS Label Generate Safety Data Sheet (SDS)

Labeled and Documented
Chemical Product

1-Pentan-d11-ol Pentanal-d10
Alcohol Dehydrogenase (ADH)

Pentanoic Acid-d10
Aldehyde Dehydrogenase (ALDH) Further Metabolism

(e.g., Fatty Acid Pathways)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b105285?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105285?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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